Cas no 2309446-87-3 (tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate)

• Product Name: tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate
• CAS No: 2309446-87-3
• MF: C₁₆H₂₆BrN₃O₃
• MW: 388.299943447113
• CID: 6519601
• PubChem ID: 165802771
• Update Time: 2025-06-07

tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309446-87-3
• tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate
• EN300-7428583

• Inchi： 1S/C16H26BrN3O3/c1-15(2,3)23-13(21)11-22-16(6-5-8-18-9-7-16)14-19-12(17)10-20(14)4/h10,18H,5-9,11H2,1-4H3
• InChI Key： HSLUSSQQOCMVRI-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCNCCC2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 387.11575g/mol
• Monoisotopic Mass: 387.11575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate

Professional Introduction to Tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate (CAS No. 2309446-87-3)

Tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate, with the CAS number 2309446-87-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a tert-butyl group, an acetoate moiety, and a polysubstituted azepane ring linked to a bromo-substituted imidazole ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The structural complexity of tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate makes it a promising candidate for further exploration in medicinal chemistry. Specifically, the combination of an azepane ring and a bromo-substituted imidazole moiety suggests potential interactions with biological targets such as enzymes and receptors. These interactions are critical for the development of novel therapeutic agents that can modulate physiological processes effectively.

In recent years, there has been a surge in research focused on the development of small molecules that can interact with biological systems in a targeted manner. The azepane ring, in particular, has been identified as a privileged scaffold in drug design due to its ability to mimic the conformational flexibility of natural products. This flexibility allows for optimal binding to biological targets, thereby enhancing the efficacy of potential drugs. The incorporation of the bromo-substituted imidazole ring further enhances the compound's potential as a pharmacophore by introducing additional points of interaction with biological macromolecules.

The acetoate moiety in tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate also plays a crucial role in determining its chemical behavior. Acetoate groups are known to be versatile functional units that can participate in various chemical reactions, including esterification, hydrolysis, and oxidation. These reactions are essential for the synthesis of more complex molecules and for the modification of existing ones. The tert-butyl group, on the other hand, provides steric hindrance and stability to the molecule, which can be beneficial in terms of improving solubility and reducing metabolic degradation.

One of the most exciting aspects of studying compounds like tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yl]oxy}acetate is the potential they hold for addressing unmet medical needs. For instance, research has shown that molecules containing azepane rings can exhibit anti-inflammatory, antiviral, and anticancer properties. The bromo-substituted imidazole moiety has also been implicated in various biological processes, making it an attractive target for drug development. By leveraging these structural features, scientists aim to design molecules that can selectively interact with disease-causing pathways without affecting healthy cells.

The synthesis of tert-butyl 2-{[4-(4-bromo-1-methyl-1H-imidazol-2-yl)azepan-4-yloxy]acetate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex azepane ring system. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during the synthesis process.

In terms of applications, tert-butyl 2-{[4-(4-bromo-l-methyl-lH-imidazol-l -2 -yI)azepane -4 -yI]oxy}acetate has shown promise in preclinical studies as a lead compound for further drug development. Researchers have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways by binding to their active sites. This binding affinity has been confirmed through computational modeling studies, which predict favorable interactions between the compound and its target proteins.

The development of new therapeutic agents is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However, compounds like tert-butyl 2-{[4-(4-bromo-l-methyl-lH-imidazol-l -2 -yI)azepane -4 -yI]oxy}acetate offer opportunities to overcome these challenges through structural optimization. By modifying functional groups or introducing new ones, scientists can enhance solubility and improve pharmacokinetic properties without compromising efficacy.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have enabled researchers to predict the behavior of molecules like tert-butyl 2-{[4-(4-bromo-l-methyl-lH-imidazol-l -2 -yI)azepane -4 -yI]oxy}acetate before they are synthesized experimentally. These methods include molecular docking simulations, which allow researchers to visualize how the compound might interact with biological targets at an atomic level. Such insights are invaluable for guiding synthetic efforts and optimizing lead compounds for clinical trials.

In conclusion, tert-butyl 2-{[4-(4-bromo-l-methyl-lH-imidazol-l -2 -yI)azepane -4 -yI]oxy}acetate (CAS No. 2309446_87_3) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration as a lead compound for drug development. With ongoing advancements in synthetic chemistry and computational methods, researchers are well-positioned to harness this compound's potential and develop novel therapeutic agents that address critical unmet medical needs.